Cas no 2138512-83-9 (2-Cyclobutanecarbonyl-2-azabicyclo[2.2.1]heptan-6-amine)

• Product Name: 2-Cyclobutanecarbonyl-2-azabicyclo[2.2.1]heptan-6-amine
• CAS No: 2138512-83-9
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6055820
• PubChem ID: 165466036
• Update Time: 2025-06-08

2-Cyclobutanecarbonyl-2-azabicyclo[2.2.1]heptan-6-amine Chemical and Physical Properties

Names and Identifiers

• EN300-765136
• 2138512-83-9
• 2-cyclobutanecarbonyl-2-azabicyclo[2.2.1]heptan-6-amine
• 2-Cyclobutanecarbonyl-2-azabicyclo[2.2.1]heptan-6-amine

• Inchi： 1S/C11H18N2O/c12-9-4-7-5-10(9)13(6-7)11(14)8-2-1-3-8/h7-10H,1-6,12H2
• InChI Key： RCNVHELPKVEFSM-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N1CC2CC(C1C2)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-Cyclobutanecarbonyl-2-azabicyclo[2.2.1]heptan-6-amine

Introduction to 2-Cyclobutanecarbonyl-2-azabicyclo[2.2.1]heptan-6-amine (CAS No. 2138512-83-9)

2-Cyclobutanecarbonyl-2-azabicyclo[2.2.1]heptan-6-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138512-83-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate bicyclic structure, which includes a cyclobutane moiety and an azabicyclo[2.2.1]heptane backbone, linked through a carbonyl group and an amine functionality. The unique architecture of this molecule imparts distinct chemical and biological properties, making it a subject of intense study for potential applications in drug discovery and development.

The bicyclic framework of 2-cyclobutanecarbonyl-2-azabicyclo[2.2.1]heptan-6-amine contributes to its rigidity, which can be advantageous in designing molecules with high binding affinity and selectivity for biological targets. The presence of both a carbonyl group and an amine provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles. This structural versatility has positioned the compound as a valuable scaffold for exploring novel therapeutic strategies.

In recent years, there has been growing interest in the development of bicyclic compounds due to their potential to mimic natural product scaffolds, which are often associated with high biological activity. The azabicyclo[2.2.1]heptane core is particularly noteworthy, as it is found in several bioactive natural products and has been shown to exhibit properties such as analgesic, anti-inflammatory, and antimicrobial effects. By incorporating this motif into synthetic molecules, researchers aim to leverage its inherent biological relevance while introducing modifications that enhance efficacy and reduce toxicity.

The carbonyl group in 2-cyclobutanecarbonyl-2-azabicyclo[2.2.1]heptan-6-amine serves as a critical functional handle for further derivatization. This group can participate in various chemical reactions, including condensation reactions with nucleophiles, formation of esters or amides, and coordination with metal ions. Such reactivity allows for the creation of diverse analogues, each with the potential to exhibit unique pharmacological properties. For instance, modifications at the carbonyl position could alter the compound's solubility, metabolic stability, or interaction with biological targets.

The amine functionality at the 6-position of the bicyclic system is another key feature that influences the compound's behavior. Amines are well-known pharmacophores and are frequently found in active pharmaceutical ingredients (APIs) due to their ability to form hydrogen bonds and interact with biological macromolecules such as proteins and enzymes. In 2-cyclobutanecarbonyl-2-azabicyclo[2.2.1]heptan-6-amine, the amine group can be further functionalized to introduce additional pharmacological properties or to facilitate conjugation with other therapeutic agents.

Recent studies have highlighted the importance of bicyclic scaffolds in drug discovery, particularly for their ability to provide conformational constraints that improve binding affinity and selectivity. The cyclobutane ring in this compound adds another layer of rigidity, which can be particularly useful in designing molecules that target protein-binding sites with high precision. This structural feature may also contribute to reduced metabolic liability, as rigid structures are often less susceptible to enzymatic degradation.

Moreover, the synthetic accessibility of 2-cyclobutanecarbonyl-2-azabicyclo[2.2.1]heptan-6-amine has been explored by several research groups aiming to develop efficient synthetic routes for its preparation and subsequent derivatization. Advances in organic synthesis techniques have made it possible to construct complex bicyclic systems with increasing ease, opening up new avenues for medicinal chemistry research. These synthetic strategies often involve multi-step processes that incorporate key transformations such as cycloadditions, ring-forming reactions, and functional group interconversions.

In the context of medicinal chemistry, azabicyclo[2.2.1]heptane derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer therapy. The structural motif is known for its ability to cross the blood-brain barrier and interact with neurotransmitter systems, making it a valuable scaffold for developing novel psychotropic agents or neuroprotective compounds. Additionally, its incorporation into antimicrobial agents has yielded promising results due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The pharmacokinetic profile of CAS No 2138512-83-9, like many bicyclic compounds, is an important consideration in drug development. Factors such as solubility, bioavailability, metabolic stability, and excretion routes must be carefully evaluated to ensure that the compound behaves favorably in vivo. Computational modeling techniques have been increasingly employed to predict these properties early in the discovery process, allowing researchers to prioritize promising candidates based on their predicted pharmacokinetic profiles.

One notable application of bicyclic compounds is in the development of enzyme inhibitors, where their rigid structure can mimic substrate binding pockets and enhance binding affinity through van der Waals interactions and hydrophobic effects*. For example, azabicyclo[3] heptane derivatives have been investigated as inhibitors of enzymes involved in cancer metabolism*, providing a rationale for exploring similar scaffolds like those found in *CAS No 21385*^21385**.